Cas no 2248320-35-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate
• CAS No: 2248320-35-4
• MF: C₁₈H₈F₂N₂O₄S
• MW: 386.328929901123
• CID: 6028034
• PubChem ID: 165726713
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520749
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate
• 2248320-35-4

• Inchi： 1S/C18H8F2N2O4S/c19-11-6-3-7-12(20)14(11)15-21-8-13(27-15)18(25)26-22-16(23)9-4-1-2-5-10(9)17(22)24/h1-8H
• InChI Key： HIEJYILQDSFFIX-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C(=CC=CC=1F)F)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 386.01728424g/mol
• Monoisotopic Mass: 386.01728424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248320-35-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a 1,3-dioxo isoindole moiety with a thiazole carboxylate group. The presence of a difluorophenyl substituent further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological pathways. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. This makes it an ideal component for designing bioactive molecules. The difluorophenyl group attached to the thiazole ring introduces additional electronic and steric effects, which can significantly influence the compound's pharmacokinetic properties.

The isoindole moiety in this compound contributes to its aromaticity and planarity, which are crucial for optimizing molecular interactions in biological systems. The dioxo substitution on the isoindole ring further enhances its electronic properties, making it a promising candidate for applications in drug design. Recent research has demonstrated that such compounds can act as inhibitors of key enzymes involved in inflammatory processes, suggesting their potential use in anti-inflammatory therapies.

From a synthetic perspective, the preparation of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate involves a multi-step process that typically includes the formation of the isoindole core followed by coupling reactions to introduce the thiazole carboxylate group. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. By modifying the substituents on both the isoindole and thiazole rings, chemists can explore a wide range of structural variations with diverse biological activities. For instance, substituting the difluorophenyl group with other aromatic or heteroaromatic moieties could lead to compounds with enhanced selectivity or potency against specific targets.

Recent advancements in computational chemistry have also enabled researchers to predict the bioavailability and toxicity profiles of such compounds before experimental validation. This has significantly accelerated the drug discovery process and reduced costs associated with trial-and-error synthesis. The integration of machine learning algorithms into medicinal chemistry workflows has further enhanced our ability to design molecules with desired pharmacokinetic properties.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylate represents a prime example of how modern synthetic techniques and computational tools are driving innovation in pharmaceutical research. Its unique structure and versatile functional groups make it an invaluable asset for developing novel therapeutic agents with improved efficacy and safety profiles.